Cas no 669-40-9 (methyl6-methyl-2-methylene-2H-pyran-5-carboxylate)

• Product Name: methyl6-methyl-2-methylene-2H-pyran-5-carboxylate
• CAS No: 669-40-9
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD28100438
• CID: 1066691
• PubChem ID: 539675
• Update Time: 2025-11-02

methyl6-methyl-2-methylene-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl6-methyl-2-methylene-2H-pyran-5-carboxylate
• methyl 4-methylcoumalate
• Methyl 6-methyl-2-pyrone-5-carboxylate
• 6-Methyl-2-oxo-2H-pyran-5-carboxylic acid methyl ester
• A914102
• Methyl 6-methyl-2-oxo-2H-pyran-5-carboxylate #
• Methyl 6-methyl-2-oxo-2H-pyran-5-carboxylate
• UTSNHPVYMMOGPU-UHFFFAOYSA-
• SCHEMBL11053471
• methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate
• 669-40-9
• InChI=1/C8H8O4/c1-5-6(8(10)11-2)3-4-7(9)12-5/h3-4H,1-2H3
• 2H-Pyran-5-carboxylic acid, 6-methyl-2-oxo-, methyl ester
• UTSNHPVYMMOGPU-UHFFFAOYSA-N
• Methyl6-methyl-2-oxo-2H-pyran-5-carboxylate

• MDL： MFCD28100438
• Inchi： 1S/C8H8O4/c1-5-6(8(10)11-2)3-4-7(9)12-5/h3-4H,1-2H3
• InChI Key： UTSNHPVYMMOGPU-UHFFFAOYSA-N
• SMILES： O1C(C=CC(C(=O)OC)=C1C)=O

Computed Properties

• Exact Mass: 168.04224
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81-82 ºC
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 52.6

methyl6-methyl-2-methylene-2H-pyran-5-carboxylate Security Information

• Storage Condition：(BD328479)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on methyl6-methyl-2-methylene-2H-pyran-5-carboxylate

Exploring Methyl 6-Methyl-2-Methylene-2H-Pyran-5-Carboxylate (CAS No. 669-40-9): Properties, Applications, and Market Insights

Methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate (CAS No. 669-40-9) is a specialized organic compound that has garnered attention in various scientific and industrial applications. This ester derivative of pyran is known for its unique structural features, including a methylene group and a methyl ester functionality, which contribute to its reactivity and versatility. Researchers and manufacturers are increasingly interested in this compound due to its potential in flavor and fragrance formulations, pharmaceutical intermediates, and organic synthesis.

The chemical structure of methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate features a six-membered pyran ring with substituents that enhance its stability and reactivity. The presence of the methylene group at the 2-position makes it a valuable building block in heterocyclic chemistry, while the methyl ester group at the 5-position offers opportunities for further functionalization. These characteristics make it a sought-after compound in fine chemical synthesis and material science.

In recent years, the demand for methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate has grown, particularly in the flavor and fragrance industry. Its fruity and floral notes make it a popular choice for creating natural-like aromas in perfumes, cosmetics, and food additives. With consumers increasingly favoring sustainable and eco-friendly ingredients, this compound aligns well with market trends toward green chemistry and biodegradable formulations.

Another area where CAS No. 669-40-9 shows promise is in pharmaceutical research. The compound's pyran core is a common motif in bioactive molecules, and its derivatives have been explored for their potential in drug discovery. Researchers are investigating its use as an intermediate in the synthesis of antimicrobial agents and anti-inflammatory compounds, addressing global health challenges such as antibiotic resistance and chronic diseases.

The synthesis of methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate typically involves catalytic processes or multistep organic reactions, with a focus on optimizing yield and purity. Advances in catalysis and green solvents have improved the efficiency of its production, reducing environmental impact. These innovations are critical as industries strive to meet regulatory standards and sustainability goals.

From a market perspective, the compound is gaining traction in regions with strong chemical manufacturing sectors, such as North America, Europe, and Asia-Pacific. Suppliers of fine chemicals and specialty intermediates are expanding their portfolios to include CAS No. 669-40-9, catering to the growing demand from R&D laboratories and industrial applications. Market analysts predict steady growth for this niche segment, driven by innovations in flavor chemistry and medicinal chemistry.

For researchers and industry professionals seeking reliable information on methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate, understanding its physicochemical properties is essential. Key parameters include its molecular weight, boiling point, and solubility, which influence its handling and application. Safety data sheets (SDS) and technical specifications provided by manufacturers offer detailed guidance on storage, stability, and compatibility.

In conclusion, methyl 6-methyl-2-methylene-2H-pyran-5-carboxylate (CAS No. 669-40-9) is a versatile compound with significant potential across multiple industries. Its role in flavor and fragrance, pharmaceutical intermediates, and advanced materials underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, sustainability, and innovation.